Cas no 1286264-64-9 (1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one;hydrochloride)

• Product Name: 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one;hydrochloride
• CAS No: 1286264-64-9
• MF: C₁₀H₂₁ClN₂O
• MW: 220.739541769028
• MDL: MFCD17014374
• CID: 4586226
• PubChem ID: 53255997
• Update Time: 2025-11-01

1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride
• 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one;hydrochloride
• D84373
• 1-(4-Aminopiperidin-1-yl)-2,2- dimethylpropan-1-one hydrochloride
• 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-one HCl
• 1286264-64-9
• AKOS027385872
• 1-(4-Aminopiperidin-1-yl)-2,2-dimethylpropan-1-onehydrochloride
• CS-0243719
• MFCD17014374
• KS-6069
• EN300-267530

• MDL： MFCD17014374
• Inchi： 1S/C10H20N2O.ClH/c1-10(2,3)9(13)12-6-4-8(11)5-7-12;/h8H,4-7,11H2,1-3H3;1H
• InChI Key： HFVRCQFTPHQEQX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)C)N1CCC(CC1)N

Computed Properties

• Exact Mass: 220.1342410g/mol
• Monoisotopic Mass: 220.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one;hydrochloride

Professional Introduction to Compound with CAS No 1286264-64-9 and Product Name: 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one;hydrochloride

The compound with the CAS number 1286264-64-9 and the product name 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a piperidine ring linked to an isobutyl group, with a hydrochloride salt form enhancing its solubility and bioavailability. Such structural features make it a promising candidate for further exploration in therapeutic interventions.

Recent research in the domain of 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride has highlighted its potential in modulating various biological pathways. The presence of the piperidine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Studies have indicated that compounds featuring this moiety often exhibit significant interactions with biological targets, making them valuable in the development of novel drugs. The hydrochloride salt form of this compound further enhances its pharmacokinetic properties, facilitating better absorption and distribution within the body.

In the context of modern drug discovery, the significance of 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride cannot be overstated. The compound’s ability to interact with specific enzymes and receptors has been a focal point for researchers aiming to develop treatments for a range of diseases. For instance, preliminary studies suggest that this compound may have inhibitory effects on certain kinases, which are implicated in various pathological conditions. The precise mechanism of action remains an area of active investigation, but the preliminary findings are promising.

The synthesis and characterization of 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride have been subjects of extensive research. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular structure, helping researchers understand how the compound behaves in different environments.

One of the most compelling aspects of 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride is its potential in drug repurposing. Given its unique chemical profile, it may offer new therapeutic avenues for diseases where current treatments are limited or ineffective. Researchers are exploring its efficacy in models of inflammation, neurodegeneration, and even cancer. The ability to repurpose existing compounds can significantly reduce the time and cost associated with drug development, making it an attractive strategy for pharmaceutical companies.

The pharmacological properties of 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride have been further investigated through in vitro and in vivo studies. These studies aim to elucidate how the compound interacts with biological systems at both molecular and cellular levels. In vitro assays have revealed interesting interactions with target proteins, suggesting potential therapeutic benefits. Meanwhile, animal models are being used to assess the compound’s efficacy and safety profile before human trials can commence.

The future directions for research on 1-(4-aminopiperidin-1-yl)-2,2-dimethylpropan-1-one hydrochloride are multifaceted. Ongoing studies focus on optimizing its chemical structure to enhance potency and reduce side effects. Additionally, researchers are exploring novel delivery systems that could improve its bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing this field.

In conclusion,1286264-64-9and hydrochloride form of 1-(4-amino-piperidin - 1 - yl) - 2 , 2 - dimethyl-propan - 1 - one represent a significant step forward in pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development. As our understanding of these compounds grows,we can anticipate new therapeutic possibilities that could benefit patients worldwide.